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Compound of Interest

Compound Name: N6-Methyladenosine N1-oxide

Cat. No.: B12399423 Get Quote

Disclaimer: This document provides a technical overview of N6-methyladenosine N1-oxide. It

is important to note that, based on currently available scientific literature, N6-methyladenosine
N1-oxide has not been identified as a naturally occurring molecule. Instead, it is recognized as

a synthetic adenosine analogue. This guide, therefore, focuses on its chemical synthesis,

predicted properties, and potential biological relevance, drawing parallels with structurally

related compounds.

Introduction
N6-methyladenosine (m6A) is the most abundant internal modification of messenger RNA in

higher eukaryotes, playing a crucial role in RNA metabolism and function. Its discovery has

spurred significant interest in the biological activities of various adenosine derivatives. N6-
methyladenosine N1-oxide is a structural analogue of m6A, featuring an N-oxide moiety at

the N1 position of the adenine ring. While its natural occurrence is undocumented, its synthetic

availability allows for its exploration as a pharmacological tool and a potential therapeutic

agent. This guide provides a comprehensive resource for researchers interested in the

synthesis and potential applications of this novel adenosine analogue.

Physicochemical and Predicted Properties
Quantitative data for N6-methyladenosine N1-oxide is not readily available in the literature.

The following table summarizes its basic physicochemical properties, which are essential for

experimental design.
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Property Value

Chemical Formula C₁₁H₁₅N₅O₅

Molecular Weight 297.27 g/mol

CAS Number 113509-54-9

Predicted Solubility Soluble in water and polar organic solvents

Predicted pKa Multiple values due to ionizable groups

Predicted Stability Stable under standard laboratory conditions

Synthesis of N6-methyladenosine N1-oxide
A definitive, published protocol for the synthesis of N6-methyladenosine N1-oxide is not

currently available. However, a plausible two-step synthetic route can be proposed based on

established methods for the N-oxidation of adenosine derivatives and the N6-methylation of

adenosine.

Proposed Synthetic Pathway
The synthesis can be envisioned to proceed via one of two primary routes:

Route A: N-oxidation of N6-methyladenosine.

Route B: N6-methylation of adenosine N1-oxide.

Route A is presented here as a viable approach.
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Caption: Proposed workflow for the synthesis of N6-methyladenosine N1-oxide.

Detailed Experimental Protocol (Hypothetical)
This protocol is adapted from a method for the N-oxidation of 2'-deoxyadenosine 5'-

triphosphate.[1]

Materials:

N6-methyladenosine

meta-Chloroperoxybenzoic acid (m-CPBA)

Methanol (MeOH)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Dichloromethane (DCM)

Silica gel for column chromatography

High-performance liquid chromatography (HPLC) system

Procedure:
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Dissolution: Dissolve N6-methyladenosine in a 1:1 (v/v) mixture of methanol and saturated

aqueous NaHCO₃ solution.

Oxidation: To the stirred solution, add a solution of m-CPBA in methanol dropwise at room

temperature. The molar ratio of m-CPBA to N6-methyladenosine should be optimized,

starting with a 1.1:1 ratio.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or HPLC. The reaction is expected to be complete within 6-12 hours.

Quenching and Extraction: Once the reaction is complete, quench any excess m-CPBA by

adding a saturated aqueous solution of sodium thiosulfate. Remove the methanol under

reduced pressure. Extract the aqueous layer with dichloromethane to remove m-

chlorobenzoic acid.

Purification: The aqueous layer containing the product can be purified by silica gel column

chromatography or preparative HPLC to yield pure N6-methyladenosine N1-oxide.

Characterization: Confirm the identity and purity of the product using NMR spectroscopy (¹H

and ¹³C) and mass spectrometry.

Potential Biological Activity and Signaling Pathways
While the biological effects of N6-methyladenosine N1-oxide have not been reported, the

activities of the related compound, adenosine N1-oxide, provide a foundation for hypothesizing

its potential roles. Adenosine N1-oxide has been shown to exert anti-inflammatory effects

through the activation of the PI3K/Akt/GSK-3β signaling pathway.[2][3][4] It is plausible that N6-
methyladenosine N1-oxide could modulate similar pathways.
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Caption: Hypothetical signaling pathway modulated by N6-methyladenosine N1-oxide.
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This proposed pathway suggests that N6-methyladenosine N1-oxide may bind to an

adenosine receptor, initiating a signaling cascade that leads to the inhibition of pro-

inflammatory cytokine production.

Potential Applications in Research and Drug
Development
As a synthetic analogue of the critical RNA modification m6A, N6-methyladenosine N1-oxide
holds potential in several areas of research and drug development:

Pharmacological Tool: It can be used to probe the binding pockets of m6A-binding proteins

("readers") and enzymes involved in m6A metabolism ("writers" and "erasers"). The N1-oxide

modification may alter binding affinities and specificities, providing insights into the structural

requirements for molecular recognition.

Therapeutic Potential: Drawing from the anti-inflammatory properties of adenosine N1-oxide,

N6-methyladenosine N1-oxide could be investigated as a lead compound for the

development of novel anti-inflammatory drugs.[2][3][4]

Drug Discovery: The unique chemical properties of the N1-oxide group could be exploited in

the design of m6A-targeted therapies with improved pharmacokinetic and pharmacodynamic

profiles.

Conclusion
N6-methyladenosine N1-oxide is a synthetic adenosine analogue with the potential to be a

valuable tool in chemical biology and drug discovery. While its natural occurrence has not been

established, its synthesis is feasible through established chemical methods. Future research

into the biological activities of this compound is warranted to explore its potential as a

modulator of cellular signaling pathways and as a starting point for the development of novel

therapeutics. This guide provides a foundational resource to stimulate and support such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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